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Compound of Interest

Compound Name: Direct Red 80

Cat. No.: B10828318 Get Quote

This guide provides comprehensive safety and logistical information for the handling of Direct
Red 80 (C.I. 35780; CAS No. 2610-10-8). The following procedures are based on established

best practices for managing powdered dyes in a laboratory environment to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Information: Direct Red 80 is a purple, powdered polyazo dye.[1] While not classified

as a hazardous substance by some sources under OSHA 29 CFR 1910.1200, it is prudent to

handle it with care as dust inhalation may cause respiratory irritation, and contact may irritate

the eyes and skin.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to minimize exposure and ensure

safety when handling Direct Red 80 powder.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10828318?utm_src=pdf-interest
https://www.benchchem.com/product/b10828318?utm_src=pdf-body
https://www.benchchem.com/product/b10828318?utm_src=pdf-body
https://www.benchchem.com/product/b10828318?utm_src=pdf-body
https://datasheets.scbt.com/sc-214910.pdf
https://www.cncolorchem.com/upLoad/file/20170322/14901787361551206.pdf
https://aksci.com/sds/T414_SDS.pdf
https://www.benchchem.com/product/b10828318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Specific
Recommendations

Rationale

Respiratory Protection
NIOSH-approved N95 or

higher particulate respirator.[4]

To prevent the inhalation of

fine powder, which can cause

respiratory tract irritation.[2]

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

To protect eyes from dust

particles that can cause

irritation and redness.

Hand Protection
Nitrile, polychloroprene, butyl

rubber, or PVC gloves.

To prevent direct skin contact.

Although not considered a

primary skin irritant, prolonged

contact may cause issues.

Body Protection Laboratory coat or overalls.

To protect skin and clothing

from contamination with the

dye powder.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and maintaining a

safe laboratory environment.

1. Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Cover the work surface with a disposable absorbent pad to easily contain any spills.

Assemble all necessary equipment, such as spatulas, weighing paper, and containers,

before handling the powder.

Don all required personal protective equipment as outlined in the table above.

2. Weighing and Dispensing:
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Carefully open the Direct Red 80 container, avoiding any abrupt movements that could

generate airborne dust.

Use a dedicated, clean spatula to transfer the desired amount of the powder onto weighing

paper or directly into a container.

Perform all weighing and dispensing operations within the fume hood to capture any dust.

Immediately and securely close the primary container after use.

3. Use in Experiments:

When preparing solutions, slowly add the Direct Red 80 powder to the solvent to minimize

dust formation.

Avoid direct contact with oxidizing agents, as this can create a risk of ignition.

4. Decontamination and Cleanup:

Clean all spills immediately. For minor spills, carefully sweep or vacuum the material and

place it into a suitable, labeled container for disposal. Avoid dry sweeping that can create

dust.

Wipe down the work surface and any contaminated equipment with a damp cloth.

Collect all wash water for proper disposal; do not allow it to enter drains.

Remove and replace contaminated gloves promptly.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of Direct Red 80 and associated waste is critical to prevent environmental

contamination and comply with regulations.

Solid Waste:
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Collect all dry powder waste, including contaminated PPE (gloves, absorbent pads, etc.),

in a clearly labeled, sealed hazardous waste container.

Do not dispose of solid dye waste in the regular trash.

Liquid Waste:

Aqueous solutions containing Direct Red 80 should be collected in a designated

hazardous waste container.

Do not pour solutions down the drain.

Container Disposal:

Empty containers may contain residual dust and should be handled with care.

Do not cut, drill, grind, or weld empty containers.

Consult your institution's environmental health and safety office for specific guidance on

container disposal.

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.

Workflow for Safe Handling of Direct Red 80
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Caption: Workflow for the safe handling of Direct Red 80 powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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